Cas no 2228221-35-8 (3-(5,6-dichloropyridin-3-yl)propan-1-amine)

• Product Name: 3-(5,6-dichloropyridin-3-yl)propan-1-amine
• CAS No: 2228221-35-8
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 6281829
• PubChem ID: 165799004
• Update Time: 2025-06-11

3-(5,6-dichloropyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-dichloropyridin-3-yl)propan-1-amine
• EN300-1975283
• 2228221-35-8

• Inchi： 1S/C8H10Cl2N2/c9-7-4-6(2-1-3-11)5-12-8(7)10/h4-5H,1-3,11H2
• InChI Key： IJSUGMASKQMESM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CCCN)Cl

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5,6-dichloropyridin-3-yl)propan-1-amine

Introduction to 3-(5,6-dichloropyridin-3-yl)propan-1-amine (CAS No: 2228221-35-8)

3-(5,6-dichloropyridin-3-yl)propan-1-amine, identified by the chemical abstracts service number 2228221-35-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a pyridine core substituted with two chlorine atoms at the 5 and 6 positions, coupled with a propylamine side chain. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The pyridine ring in 3-(5,6-dichloropyridin-3-yl)propan-1-amine serves as a privileged structure in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of chlorine atoms at the 5 and 6 positions enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This characteristic is particularly useful in constructing more complex molecules with tailored biological activities.

The propylamine side chain contributes to the overall solubility and bioavailability of the compound. This amine group can also participate in hydrogen bonding interactions, which are crucial for binding affinity in drug design. The combination of these structural elements makes 3-(5,6-dichloropyridin-3-yl)propan-1-amine a versatile intermediate in the synthesis of pharmacologically active molecules.

Recent advancements in computational chemistry have highlighted the potential of 3-(5,6-dichloropyridin-3-yl)propan-1-amine as a lead compound for treating various diseases. Molecular docking studies have demonstrated its binding affinity to several protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways involved in inflammation, cancer, and neurodegenerative disorders.

In the context of drug discovery, the dichloropyridine moiety has been extensively studied for its role in enhancing metabolic stability and bioavailability. The chlorine atoms not only improve the lipophilicity of the molecule but also serve as handles for further derivatization. This flexibility allows chemists to explore diverse chemical space, leading to the identification of novel analogs with improved pharmacokinetic profiles.

One of the most promising applications of 3-(5,6-dichloropyridin-3-yl)propan-1-amine is in the development of inhibitors for tyrosine kinases, which are overexpressed in many cancers. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against mutant forms of kinases associated with resistance to current therapies. This finding underscores the importance of 3-(5,6-dichloropyridin-3-yl)propan-1-amine as a building block for next-generation anticancer agents.

The synthesis of 3-(5,6-dichloropyridin-3-yl)propan-1-amine involves multi-step organic transformations that highlight its synthetic utility. The chlorination of pyridine derivatives followed by nucleophilic substitution with propylamine provides a straightforward route to this intermediate. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have further refined the preparation process, enabling higher yields and purities.

From a biochemical perspective, 3-(5,6-dichloropyridin-3-yl)propan-1-amine has been investigated for its effects on enzyme inhibition and receptor binding. Its ability to modulate enzyme activity has been linked to potential therapeutic benefits in treating metabolic disorders and infectious diseases. Additionally, its interaction with membrane-bound receptors suggests applications in neuropharmacology and cardiovascular medicine.

The growing interest in 3-(5,6-dichloropyridin-3-yl)propan-1-amine has spurred research into its derivatives with enhanced pharmacological properties. Structural modifications such as halogen exchange or introduction of heteroatoms have yielded compounds with improved selectivity and reduced toxicity. These efforts align with global trends in pharmaceutical development aimed at identifying safer and more effective treatments.

In conclusion, 3-(5,6-dichloropyridin - 3 - yl ) pro pan - 1 - am ine ( CAS No: 2228221 - 35 - 8 ) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in developing innovative therapies for human health.